Cas no 2418649-30-4 (methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate)

• Product Name: methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate
• CAS No: 2418649-30-4
• MF: C₂₇H₂₃NO₄
• MW: 425.475827455521
• CID: 5675824
• PubChem ID: 165774672
• Update Time: 2025-10-29

methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-26628928
• methyl 2-[3-ethynyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]acetate
• 2418649-30-4
• methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate

• Inchi： 1S/C27H23NO4/c1-4-18-13-20(14-19(17(18)2)15-26(29)31-3)28-27(30)32-16-25-23-11-7-5-9-21(23)22-10-6-8-12-24(22)25/h1,5-14,25H,15-16H2,2-3H3,(H,28,30)
• InChI Key： DIJQXNLHPXMRJF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#C)C(C)=C(CC(=O)OC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 425.16270821g/mol
• Monoisotopic Mass: 425.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate

Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate (CAS No. 2418649-30-4): A Comprehensive Overview

Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate (CAS No. 2418649-30-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, characterized by its complex molecular structure, is often utilized as a key intermediate in the synthesis of more complex molecules. Its unique properties make it a valuable asset in various research and industrial applications.

The compound features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely recognized for its role in peptide synthesis. The Fmoc group is particularly valued for its stability under basic conditions and its ease of removal under mild acidic conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS). Additionally, the presence of an ethynyl group in the molecule opens up possibilities for click chemistry applications, a rapidly growing area in chemical biology and drug discovery.

In recent years, the demand for Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate has increased due to its potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and bioconjugates. The compound's ability to undergo selective reactions, such as Huisgen cycloaddition (a type of click chemistry), makes it a versatile tool for creating targeted drug delivery systems and diagnostic agents.

From a structural perspective, the compound's methylphenylacetate moiety contributes to its lipophilicity, which can influence its pharmacokinetic properties. This characteristic is crucial in drug design, where optimizing the balance between hydrophilicity and lipophilicity is essential for achieving desired bioavailability and therapeutic efficacy. The ethynyl group further enhances its reactivity, enabling facile modifications for tailored applications.

The synthesis of Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate typically involves multi-step organic reactions, including protection-deprotection strategies and cross-coupling reactions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization of the final product. These rigorous quality control measures are critical for maintaining consistency in research and industrial applications.

In the context of current trends, the compound aligns with the growing interest in precision medicine and personalized therapeutics. Its modular structure allows for customization, enabling researchers to design molecules with specific targeting capabilities. This is particularly relevant in oncology, where targeted therapies are revolutionizing cancer treatment. The compound's potential in PROTAC (Proteolysis Targeting Chimeras) technology is also being explored, highlighting its relevance in cutting-edge drug development.

From an industrial perspective, the scalability of Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate synthesis is a key consideration. Manufacturers are investing in green chemistry approaches to minimize environmental impact and improve cost-efficiency. Innovations in catalytic processes and solvent selection are paving the way for more sustainable production methods, aligning with global efforts to promote eco-friendly chemical synthesis.

In summary, Methyl 2-3-ethynyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylacetate (CAS No. 2418649-30-4) is a multifaceted compound with broad applications in pharmaceutical research and material science. Its unique structural features, combined with its reactivity and versatility, make it a valuable tool for scientists and engineers. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing innovations in drug discovery, biotechnology, and beyond.